Cas no 2024254-28-0 (5-(2-Bromo-6-fluorophenyl)oxazole)

• Product Name: 5-(2-Bromo-6-fluorophenyl)oxazole
• CAS No: 2024254-28-0
• MF: C₉H₅BrFNO
• MW: 242.044504880905
• MDL: MFCD32631869
• CID: 5079360
• Update Time: 2026-03-01

5-(2-Bromo-6-fluorophenyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromo-6-fluorophenyl)oxazole
• 5-(2-Bromo-6-fluorophenyl)oxazole

• MDL： MFCD32631869
• Inchi： 1S/C9H5BrFNO/c10-6-2-1-3-7(11)9(6)8-4-12-5-13-8/h1-5H
• InChI Key： DWKZQGXTRYGLDX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1=CN=CO1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• XLogP3: 2.8
• Topological Polar Surface Area: 26

Additional information on 5-(2-Bromo-6-fluorophenyl)oxazole

Comprehensive Overview of 5-(2-Bromo-6-fluorophenyl)oxazole (CAS No. 2024254-28-0): Properties, Applications, and Industry Insights

The chemical compound 5-(2-Bromo-6-fluorophenyl)oxazole (CAS No. 2024254-28-0) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique bromine and fluorine substitutions on the phenyl ring, this compound serves as a versatile intermediate for synthesizing biologically active molecules. Its oxazole core structure is particularly valued in drug discovery due to its ability to mimic peptide bonds, making it a critical building block for small-molecule therapeutics.

In recent years, the demand for fluorinated and brominated aromatic compounds has surged, driven by their applications in medicinal chemistry and material science. Researchers frequently search for "5-(2-Bromo-6-fluorophenyl)oxazole synthesis" or "CAS 2024254-28-0 suppliers," reflecting its commercial and academic relevance. The compound’s electron-withdrawing properties also make it a candidate for designing OLED materials, aligning with the growing interest in organic electronics.

From a structural perspective, the oxazole ring in 5-(2-Bromo-6-fluorophenyl)oxazole contributes to its stability and reactivity, enabling diverse functionalizations. This characteristic is pivotal for developing kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, a topic often queried as "CAS 2024254-28-0 analytical methods."

The compound’s role in green chemistry is another trending focus. Innovations in catalytic bromination and solvent-free reactions have optimized its production, reducing environmental impact. Such advancements resonate with queries like "sustainable synthesis of halogenated oxazoles," highlighting the industry’s shift toward eco-friendly practices.

In summary, 5-(2-Bromo-6-fluorophenyl)oxazole (CAS No. 2024254-28-0) exemplifies the intersection of structural ingenuity and practical utility. Its applications span drug development, advanced materials, and sustainable chemistry, making it a compound of enduring scientific and industrial value.